Cas no 1256833-21-2 (3-Chloro-4-cyano-2-methoxypyridine)

• Product Name: 3-Chloro-4-cyano-2-methoxypyridine
• CAS No: 1256833-21-2
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 4801668
• Update Time: 2023-08-17

3-Chloro-4-cyano-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-cyano-2-methoxypyridine

• Inchi： 1S/C7H5ClN2O/c1-11-7-6(8)5(4-9)2-3-10-7/h2-3H,1H3
• InChI Key： PJYIWCYNPFBMMI-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CN=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9